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Compound of Interest

Compound Name:
4-Chloroethcathinone

hydrochloride

CAS No.: 22198-75-0

Cat. No.: B593520

Get Quote

Classification: Synthetic Cathinone / New Psychoactive Substance (NPS) Application: Forensic

Toxicology, Analytical Standard Development, and Metabolic Stability Profiling[1]

Executive Summary
This technical guide provides a comprehensive structural and physicochemical analysis of 4-
Chloroethcathinone Hydrochloride (4-CEC HCl).[1][2] Intended for analytical scientists and

toxicologists, this document moves beyond basic identification to explore the structural logic,

fragmentation mechanics, and metabolic fate of the compound. 4-CEC is a para-chlorinated

analog of ethcathinone, structurally related to 4-CMC and 4-MMC (Mephedrone).[1][2] Its

primary relevance in current research lies in forensic identification and the study of structure-

activity relationships (SAR) regarding monoamine transporter selectivity.

Part 1: Chemical Identity & Structural Analysis
The hydrochloride salt form (HCl) is the standard for research applications due to the instability

of the free base, which is prone to oxidation and dimerization. The addition of the chlorine atom
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at the para position of the phenyl ring significantly alters the electron density compared to the

parent ethcathinone, influencing both lipophilicity and metabolic stability.

Physicochemical Data Sheet
Property Specification

IUPAC Name
1-(4-chlorophenyl)-2-(ethylamino)propan-1-one

hydrochloride

Common Name 4-CEC, 4-Chloroethcathinone

CAS Number 22198-75-0 (HCl salt)

Molecular Formula
C₁₁H₁₄ClNO[1][2][3][4][5] · HCl (Salt) /

C₁₁H₁₄ClNO (Base)

Molecular Weight
248.15 g/mol (HCl Salt) / 211.69 g/mol (Free

Base)

Exact Mass 247.05 Da (HCl Salt)

Appearance White crystalline solid

Solubility
Water (High), Methanol (High), DMSO (>10

mg/mL)

UV ~260 nm (characteristic of chlorobenzene

chromophore)

Structural Hierarchy & Relationship
The following diagram illustrates the structural derivation of 4-CEC from the cathinone scaffold,

highlighting the specific modifications that classify it as a substituted cathinone.
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Figure 1: Structural derivation of 4-CEC. The para-chloro substitution distinguishes it from

ethcathinone, while the N-ethyl chain defines it against 4-CMC (N-methyl).[1]

Part 2: Analytical Characterization Protocols
Reliable identification of 4-CEC requires distinguishing it from its isomer, 3-CEC.[1][2] The

following protocols utilize Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) to ensure absolute structural confirmation.

Protocol: GC-MS Fragmentation Analysis
Objective: Confirm identity via characteristic alpha-cleavage fragmentation patterns.[1][2]

Causality: Electron Impact (EI) ionization introduces high energy (70 eV), causing the molecule

to fracture at its weakest bonds. In cathinones, the bond between the alpha-carbon and the

carbonyl carbon is the primary cleavage site.

Step-by-Step Workflow:
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Sample Prep: Dissolve 1 mg of 4-CEC HCl in 1 mL of methanol (HPLC grade).

Derivatization (Optional): If peak tailing occurs due to the secondary amine, derivatize with

TFAA (Trifluoroacetic anhydride) to improve volatility.[2]

GC Parameters:

Column: DB-5MS or equivalent (30m x 0.25mm).[1][2]

Temp Program: 80°C (1 min) → 280°C at 15°C/min.

MS Interpretation: Look for the "Immonium Ion" base peak.[1][2]

Fragmentation Logic:

Base Peak (m/z 72): Formed by alpha-cleavage.[1][2] The fragment corresponds to the N-

ethyl immonium ion

.[1][2] This is the diagnostic peak for N-ethyl cathinones.[1][2]

Acylium Ion (m/z 139/141): The 4-chlorobenzoyl fragment

.[1][2] The 3:1 intensity ratio between 139 and 141 confirms the presence of a single chlorine
atom (

vs

).
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Figure 2: GC-MS fragmentation pathway.[1][2] The formation of the m/z 72 immonium ion is the

primary identifier for the N-ethyl side chain.

Protocol: 1H-NMR Interpretation
Objective: Distinguish positional isomers (4-CEC vs 3-CEC). Self-Validating Check: The

aromatic region splitting pattern is the control.[1][2] 4-CEC (para-substituted) must show two

distinct doublets (symmetric system). 3-CEC (meta-substituted) will show a complex multiplet

pattern.

Aromatic Region (7.0 - 8.0 ppm): Two doublets with coupling constant J ≈ 8.5 Hz

(characteristic of AA'BB' system in para-substitution).[1][2]

Methine (Alpha-H): Quartet around 5.0 ppm.[1][2]

N-Ethyl Group:

Methylene (-CH2-): Multiplet/Quartet around 3.0 ppm.[1][2]

Methyl (-CH3): Triplet around 1.3 ppm.[1][2]

Alpha-Methyl: Doublet around 1.5 ppm.[1][2]

Part 3: Metabolic Stability & Pharmacokinetics
Understanding the metabolic fate of 4-CEC is critical for toxicological screening.[1][2] Like other

cathinones, 4-CEC undergoes Phase I metabolism primarily in the liver.

Metabolic Pathways
The primary deactivation route involves the reduction of the beta-ketone to an alcohol, followed

by N-dealkylation.

Beta-Ketone Reduction: Stereoselective reduction by cytosolic enzymes to form 4-

chloroethcathinone metabolites (dihydro-4-CEC).[1][2]

N-Dealkylation: Removal of the ethyl group to form 4-Chlorocathinone (4-CMC precursor

metabolite).[1][2]
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Figure 3: Phase I metabolic map.[1][2] Ketone reduction is often the dominant pathway for

cathinones, preserving the halogenated ring structure.

Part 4: Handling and Stability (Safety)
Warning: 4-CEC is a potent central nervous system stimulant.[1][2] It must be handled in a

Class II Biosafety Cabinet.[1][2]

Hygroscopicity: The HCl salt is hygroscopic.[1][2] Exposure to ambient moisture will lead to

clumping and hydrolysis.[2]

Storage Protocol: Store at -20°C in amber glass vials with PTFE-lined caps. Desiccate

before opening to prevent condensation.[1][2]

Solution Stability:

Aqueous: Stable for <24 hours at room temperature (prone to dimerization).[1][2]

Methanol:[1][2] Stable for 1 month at -20°C.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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